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Compound of Interest

Compound Name: 3,4-Dimethylphenol

Cat. No.: B119073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dimethylphenol (3,4-DMP), also known as 3,4-xylenol, is a substituted phenolic

compound used in the synthesis of antioxidants, disinfectants, solvents, and pesticides. Its

presence in industrial effluents and agricultural runoff necessitates a thorough understanding of

its environmental fate to assess its potential risks to ecosystems and human health. This

technical guide provides a comprehensive overview of the current scientific knowledge

regarding the environmental behavior of 3,4-DMP in soil and water systems, focusing on its

biodegradation, photodegradation, hydrolysis, adsorption, and volatilization.

Physicochemical Properties
A summary of the key physicochemical properties of 3,4-Dimethylphenol is presented in Table

1. These properties are fundamental to understanding its distribution and behavior in the

environment.

Table 1: Physicochemical Properties of 3,4-Dimethylphenol
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Property Value Reference

Molecular Formula C₈H₁₀O [1][2]

Molecular Weight 122.16 g/mol [1][2]

CAS Number 95-65-8 [1][2]

Melting Point 65-68 °C [2]

Boiling Point 227 °C [2]

Water Solubility 4760 mg/L at 25 °C [1][3]

Vapor Pressure 0.036 mm Hg at 25 °C [3]

Log Kow (Octanol-Water

Partition Coefficient)
2.23 [3]

pKa 10.32 [3]

Environmental Fate Processes
The environmental persistence and transport of 3,4-DMP are governed by a combination of

biotic and abiotic processes, which are summarized in Table 2.

Table 2: Summary of Environmental Fate Parameters for 3,4-Dimethylphenol
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Parameter Medium Value Notes Reference

Biodegradation

Half-Life (t½)
Soil (aerobic)

9 days (complete

degradation)

In a hard,

carbonaceous

woody loam.

Specific

conditions not

detailed.

[3]

Water (aerobic)
Readily

degraded

In St. Lawrence

River water.

Quantitative half-

life not specified.

[3]

Water

(anaerobic)
> 24 days

No degradation

observed in a

study with river

sediment

inoculum.

[3]

Soil Adsorption

Coefficient (Koc)
Soil

Estimated at 390

L/kg

Suggests

moderate

mobility in soil.

[3]

Henry's Law

Constant
Water

1.2 x 10⁻⁶

atm·m³/mol

(estimated)

Indicates

potential for

volatilization from

water.

[3]

Photodegradatio

n
Atmosphere

4.7 hours

(estimated half-

life)

Reaction with

hydroxyl radicals.
[3]

Water
Potential for

direct photolysis

Absorbs light

above 290 nm,

but quantum

yield and rate are

not well-

quantified.

[3]
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Hydrolysis Water
Not expected to

be significant

Lacks

hydrolyzable

functional

groups.

[3]

Biodegradation
Biodegradation is a primary mechanism for the removal of 3,4-DMP from soil and water

environments.

Aerobic Biodegradation:

Under aerobic conditions, 3,4-DMP is readily biodegradable by various microorganisms. One

study reported the complete biodegradation of 3,4-DMP in a hard, carbonaceous woody loam

within 9 days[3]. In aqueous environments, it has been observed to be readily degraded in river

water[3].

The aerobic biodegradation of 3,4-DMP by Pseudomonas species can proceed through the

oxidation of one of the methyl groups, leading to the formation of corresponding benzoic acid

derivatives. Key intermediates identified include 4-hydroxy-3-methylbenzoic acid and 4-

hydroxy-2-methylbenzoic acid, which have been described as dead-end products in some

bacterial strains[4]. The pathway can also involve hydroxylation of the aromatic ring, followed

by ring cleavage.

Anaerobic Biodegradation:

The anaerobic biodegradation of 3,4-DMP appears to be significantly slower than aerobic

degradation. One study reported no significant degradation after 24 days under anaerobic

conditions using a river sediment inoculum[3]. However, under denitrifying conditions, the

biodegradation of a mixture of phenol and 3,4-DMP has been demonstrated[5][6][7][8]. In these

studies, m-cresol was identified as an intermediate in the degradation of 3,4-DMP[5][6][7][8].

Below is a conceptual representation of the initial steps in the aerobic and anaerobic

biodegradation pathways of 3,4-Dimethylphenol.
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Aerobic Biodegradation

Anaerobic Biodegradation (Denitrifying)

3,4-Dimethylphenol Hydroxylation & Methyl OxidationPseudomonas sp.

4-Hydroxy-3-methylbenzoic acid &
 4-Hydroxy-2-methylbenzoic acid

Ring Cleavage Products CO2 + H2O + Biomass

3,4-Dimethylphenol m-CresolDenitrifying Bacteria Further Degradation
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Select and Characterize Soil Samples

Treat Soil with 3,4-DMP
(Radiolabeled or Unlabeled)

Incubate in the Dark at
Controlled Temperature and Moisture

Collect Soil Samples at
Predetermined Time Intervals

Solvent Extraction of
3,4-DMP and Metabolites

Quantify Parent Compound and
Metabolites (e.g., HPLC, GC-MS)

Determine Degradation Kinetics
(t½) and Identify Transformation Products

Report Findings

 

Prepare Mineral Medium

Add Inoculum
(e.g., Activated Sludge)

Add 3,4-DMP as Sole
Carbon Source

Incubate in the Dark at
Constant Temperature (28 days)

Measure Parameter Indicating
Biodegradation (e.g., CO₂ evolution,
O₂ consumption, or DOC removal)

Calculate Percentage Degradation
Relative to Theoretical Maximum

Assess Ready Biodegradability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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